Cas no 1869398-65-1 (methyl 3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)-2-(methylamino)propanoate)

• Product Name: methyl 3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)-2-(methylamino)propanoate
• CAS No: 1869398-65-1
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 6288114
• PubChem ID: 165954490
• Update Time: 2025-05-20

methyl 3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)-2-(methylamino)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)-2-(methylamino)propanoate
• 1869398-65-1
• EN300-1140149

• Inchi： 1S/C10H16N4O2/c1-11-8(10(15)16-2)5-14-6-12-9(13-14)7-3-4-7/h6-8,11H,3-5H2,1-2H3
• InChI Key： QSADESFXUMETIS-UHFFFAOYSA-N
• SMILES： O(C)C(C(CN1C=NC(C2CC2)=N1)NC)=O

Computed Properties

• Exact Mass: 224.12732577g/mol
• Monoisotopic Mass: 224.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 69Ų

Additional information on methyl 3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)-2-(methylamino)propanoate

Introduction to Methyl 3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)-2-(methylamino)propanoate (CAS No. 1869398-65-1)

Methyl 3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)-2-(methylamino)propanoate, with the CAS number 1869398-65-1, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of methyl 3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)-2-(methylamino)propanoate is characterized by the presence of a triazolyl ring and a methylamino side chain. The triazolyl moiety is known for its ability to interact with various biological targets, while the methylamino group contributes to the compound's overall pharmacological properties. These structural features make it an intriguing candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The methyl 3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)-2-(methylamino)propanoate has shown potential in preclinical studies as a modulator of enzyme activity and receptor binding. Specifically, its ability to interact with enzymes involved in metabolic pathways has been highlighted in several research publications.

One of the most notable studies on this compound has focused on its potential role in inhibiting certain enzymes that are overexpressed in cancer cells. The triazolyl ring in its structure is believed to play a crucial role in binding to these enzymes, thereby disrupting their function and potentially leading to the regression of tumors. This finding has opened up new avenues for research into targeted cancer therapies.

Furthermore, the methylamino group in the molecule has been found to enhance its solubility and bioavailability, which are critical factors for the development of effective pharmaceuticals. This property makes methyl 3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)-2-(methylamino)propanoate a promising candidate for further development into an oral therapeutic agent.

The synthesis of this compound involves several steps that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has allowed researchers to optimize the production process and obtain high-quality samples for further study. These advancements in synthetic chemistry have been instrumental in making this compound more accessible for research purposes.

In addition to its potential therapeutic applications, methyl 3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)-2-(methylamino)propanoate has also been studied for its role in chemical biology. Researchers have utilized this compound as a tool to understand the mechanisms of various biological processes. By studying how this molecule interacts with biological targets, scientists have gained valuable insights into the function of these targets and their involvement in disease pathways.

The chemical properties of this compound make it suitable for use in various experimental settings. Its stability under different conditions and its ability to form stable complexes with other molecules have made it a valuable asset in biochemical assays. These properties have facilitated its use in high-throughput screening campaigns aimed at identifying new drug candidates.

The pharmacokinetic profile of methyl 3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)-2-(methylamino)propanoate has also been thoroughly investigated. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability. These findings are crucial for determining its potential as a drug candidate and for designing future clinical trials.

In conclusion, methyl 3-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)-2-(methylamino)propanoate (CAS No. 1869398-65-1) is a compound with significant potential in the field of pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further development into novel therapeutic agents. The ongoing research into this compound continues to shed light on new possibilities in drug discovery and development.